Cas no 938375-84-9 (4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid)

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid is a substituted benzoic acid derivative featuring a chloro-fluorobenzyl ether linkage and an ethoxy substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile functional groups, which allow for further derivatization or incorporation into more complex structures. The presence of both chloro and fluoro substituents on the benzyl moiety enhances its potential as a building block for bioactive molecules, particularly in medicinal chemistry applications. Its well-defined structure and purity make it suitable for precise synthetic workflows. The compound’s stability under standard conditions ensures reliable handling and storage for research purposes.
4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid structure
938375-84-9 structure
Product Name:4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid
CAS No:938375-84-9
MF:C16H14ClFO4
MW:324.731367588043
MDL:MFCD09720272
CID:4720755
Update Time:2025-06-08

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid
    • 4-((2-Chloro-6-fluorobenzyl)oxy)-3-ethoxybenzoic acid
    • 4-[(2-chloro-6-fluorophenyl)methoxy]-3-ethoxybenzoic acid
    • BBL035005
    • STK505725
    • 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid
    • MDL: MFCD09720272
    • Inchi: 1S/C16H14ClFO4/c1-2-21-15-8-10(16(19)20)6-7-14(15)22-9-11-12(17)4-3-5-13(11)18/h3-8H,2,9H2,1H3,(H,19,20)
    • InChI Key: RIEPPTQAIIDKKU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1COC1C=CC(C(=O)O)=CC=1OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 368
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.8

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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Additional information on 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid

Comprehensive Overview of 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid (CAS No. 938375-84-9)

4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid (CAS No. 938375-84-9) is a synthetic organic compound with a wide range of applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique benzyloxy and ethoxy functional groups, has garnered significant attention due to its potential role in drug development and biochemical studies. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The compound's molecular structure features a benzoic acid core substituted with a 2-chloro-6-fluorobenzyl group and an ethoxy moiety. This configuration contributes to its stability and reactivity, making it valuable for medicinal chemistry applications. In recent years, the demand for high-purity chemical intermediates like 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid?" Preliminary studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in fields like oncology and inflammatory diseases. Its chloro-fluoro substitution pattern is also of interest for optimizing drug bioavailability and metabolic stability.

From a synthetic chemistry perspective, CAS No. 938375-84-9 is often explored for its structure-activity relationships (SAR). Researchers are investigating how modifications to its benzyloxy or ethoxy groups could enhance its efficacy. This aligns with the growing trend of computational chemistry and AI-driven drug discovery, where predictive modeling accelerates the identification of novel bioactive compounds.

Another hot topic in the scientific community is the compound's role in green chemistry. With increasing emphasis on sustainable synthesis, 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid is being evaluated for eco-friendly production methods. Questions like "How can this compound be synthesized with minimal environmental impact?" are driving innovation in catalytic processes and solvent-free reactions.

In analytical chemistry, CAS No. 938375-84-9 is often characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and consistency, which are critical for preclinical studies. The rise of high-throughput screening has further increased the demand for well-defined chemical entities like this one.

As the pharmaceutical industry continues to evolve, 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxybenzoic acid remains a compound of interest for its versatility and potential. Whether in drug discovery, material science, or biochemical research, its applications are vast and continually expanding. Future studies may uncover even more innovative uses, solidifying its importance in modern science.

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